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Compound of Interest

Compound Name: Methyl 9-oxononanoate

Cat. No.: B047897 Get Quote

Technical Support Center: Purification of Methyl
9-oxononanoate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on overcoming the purification challenges of

Methyl 9-oxononanoate. Find answers to frequently asked questions and consult the

troubleshooting guide for specific experimental issues.

Frequently Asked Questions (FAQs)
Q1: What is Methyl 9-oxononanoate and what are its primary applications?

Methyl 9-oxononanoate (also known as Methyl Azelaaldehydate) is a bifunctional organic

molecule with the formula C10H18O3.[1][2] It contains both a methyl ester and a terminal

aldehyde group. This structure makes it a valuable intermediate in organic synthesis. Its

primary applications include being a precursor for fragrances, polymers, and other specialty

chemicals like drugs and dyes.[3][4] It is also used in the study of oxidized lipids and cell

signaling pathways.[4]

Q2: How is Methyl 9-oxononanoate typically synthesized?

The most common and industrially significant method for synthesizing Methyl 9-
oxononanoate is through the ozonolysis of methyl oleate, which is derived from renewable
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resources like vegetable oils.[4][5] This process involves the oxidative cleavage of the carbon-

carbon double bond in methyl oleate by ozone.[6]

Q3: What are the common impurities in a crude reaction mixture of Methyl 9-oxononanoate?

When synthesized via ozonolysis of methyl oleate, the crude product can contain several

impurities that complicate purification:

Unreacted Starting Material: Residual methyl oleate.

Ozonides: Unstable isomeric ozonides that did not fully decompose.[7][8]

Co-products: Nonanal is the other major cleavage product from the ozonolysis of methyl

oleate.[9]

Over-oxidation Products: The terminal aldehyde of Methyl 9-oxononanoate can be further

oxidized to form Monomethyl azelate, especially during an oxidative workup.[9]

Other Esters: Saturated fatty acid methyl esters present in the original oil feedstock.[7]

Q4: Which analytical techniques are recommended for assessing the purity of Methyl 9-
oxononanoate?

Gas Chromatography-Mass Spectrometry (GC-MS) is the most effective technique for

assessing purity. It allows for the separation of volatile impurities and their identification based

on their mass spectra.[10][11] Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy

can also be used to determine absolute purity against a certified internal standard.[11]

Data Presentation
Table 1: Physical and Chemical Properties of Methyl 9-oxononanoate
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Property Value Reference(s)

Molecular Formula C10H18O3 [2]

Molecular Weight 186.25 g/mol [12]

CAS Number 1931-63-1 [1][12]

Appearance Colorless to light yellow liquid [7]

Purity (Commercial) ≥90-95% [12][13]

Table 2: Potential Impurities and their Properties

Impurity Name Molecular Formula
Key Challenge in
Separation

Methyl Oleate C19H36O2

Higher boiling point, but may

interfere with chromatography

if present in large amounts.

Nonanal C9H18O

Close in volatility to the main

product, can be difficult to

separate by simple distillation.

Monomethyl Azelate C10H18O4

Higher polarity due to the

carboxylic acid group; can be

removed by chromatography

or base wash.

Isomeric Ozonides C19H36O5

Thermally unstable; typically

decomposed during workup

but traces can persist.

Purification Workflow Diagram
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General Purification Workflow for Methyl 9-oxononanoate

Crude Reaction Mixture
(Post-Ozonolysis Work-up)

Vacuum Distillation

Removes bulk, non-volatile impurities

Purity Analysis (GC-MS)

Assess purity of distilled fraction

High-Boiling Impurities
(e.g., Methyl Oleate)

Silica Gel Column Chromatography

Purity Analysis (GC-MS, NMR)

Collect & analyze fractions

Polar/Non-polar Impurities
(e.g., Nonanal, Monomethyl Azelate)

If purity is insufficient

Pure Methyl 9-oxononanoate
(>95%)
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Troubleshooting Purification Issues

Is final product purity < 95%?

Analyze impurities by GC-MS

Yes

What is the main impurity type?

Volatile (e.g., Nonanal)

Similar Boiling Point

Polar/Acidic (e.g., Monomethyl Azelate)

Different Polarity

Product Degradation / Low Yield

Unidentified peaks / Discoloration

Use Fractional Distillation Optimize Chromatography Gradient
(e.g., Hexane/Ethyl Acetate)

Perform Aqueous Base Wash
(e.g., NaHCO₃) Use Column Chromatography Use Short-Path Distillation Lower Distillation Temperature

(use higher vacuum) Use Neutralized Silica Gel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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